Cas no 71184-20-8 (2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-
• CAS No: 71184-20-8
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 563430
• PubChem ID: 459903
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-
• 2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)benzenesulfonic acid
• Carbodine
• 71184-20-8
• 4-amino-1-[(2R,3S,4S)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2-one
• DTXSID40991504
• 3-(2-Hydroxy-4-iminopyrimidin-1(4H)-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• 2(1H)-Pyrimidinone, 4-amino-1-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)-, (1R-(1alpha,2beta,3beta,4alpha))-
• Carbocyclic cytidine

• Inchi： 1S/C10H15N3O4/c11-7-1-2-13(10(17)12-7)6-3-5(4-14)8(15)9(6)16/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)/t5-,6-,8-,9+/m1/s1
• InChI Key： UAZJPMMKWBPACD-GCXDCGAKSA-N
• SMILES： O[C@H]1[C@H]([C@@H](C[C@@H]1CO)N1C(N=C(C=C1)N)=O)O

Computed Properties

• Exact Mass: 241.10635
• Monoisotopic Mass: 241.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Density: 1.74
• Boiling Point: 477°C at 760 mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.743
• PSA: 119.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides